N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-chlorobenzenesulfonamide

• Molecular Formula: C19H13ClN2O3S3
• Molecular Weight: 449 g/mol
• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C19H13ClN2O3S3/c20-12-5-8-14(9-6-12)28(24,25)22-13-7-10-16(23)18(11-13)27-19-21-15-3-1-2-4-17(15)26-19/h1-11,22-23H
• InChI Key: LRNSEWVOKBURRE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=CC(=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl)O

Description

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-chlorobenzenesulfonamide, also known as BCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BCA is a sulfonamide-based compound that has been synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Antitumor Activity

N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-chlorobenzenesulfonamide derivatives have been synthesized and evaluated for their antitumor activity. Notably, certain derivatives demonstrated remarkable activity and selectivity towards specific cancer cell lines, such as non-small cell lung cancer and melanoma, indicating their potential in cancer therapy (Sławiński & Brzozowski, 2006).

Biochemical Evaluation

The biochemical evaluation of related compounds has revealed some as high-affinity inhibitors of kynurenine 3-hydroxylase, a key enzyme in the kynurenine pathway. These inhibitors have shown potential in blocking the enzyme activity in various models, suggesting therapeutic potential in conditions related to this pathway (Röver et al., 1997).

Pharmacological and Therapeutic Potential

Antidiabetic Activity

Derivatives of this compound have been synthesized and tested for antidiabetic activity. Some showed significant effects in lowering plasma glucose levels in a non-insulin-dependent diabetes mellitus rat model. Their potential mode of action was evaluated through their inhibitory effect on 11beta-hydroxysteroid dehydrogenase type 1, providing insights into their therapeutic mechanism (Moreno-Díaz et al., 2008).

Material Science and Chemical Properties

Luminescent Properties

Benzothiazole derivatives of this compound show distinct luminescent properties, making them suitable for applications in white light emission. The study of these derivatives' luminescent properties reveals their potential in creating white-light emitting devices, highlighting their significance in material science (Lu et al., 2017).

Corrosion Inhibition

Certain benzothiazole derivatives, including those structurally related to N-[3-(1,3-benzothiazol-2-ylthio)-4-hydroxyphenyl]-4-chlorobenzenesulfonamide, have demonstrated effective corrosion inhibiting properties. Their stability and high efficiency in protecting against steel corrosion in specific environments indicate their potential in corrosion protection applications (Hu et al., 2016).